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Introduction
Formylurea, a derivative of urea, has been investigated for its potential role in various

chemical syntheses. However, extensive research into its direct application as a primary flame

retardant in materials such as polyurea and urea-formaldehyde resins is limited in publicly

available scientific literature. While the synthesis of formylurea and its N,N'-diformyl derivative

is well-established, their specific use and performance data in flame-retardant formulations are

not widely reported.

This document provides a comprehensive overview of the synthesis of formylurea and

discusses the general principles of flame retardancy in related nitrogen-containing polymeric

systems. The information presented is based on the current understanding of flame-retardant

mechanisms and draws parallels from more commonly used nitrogen and phosphorus-based

flame retardants in urea-formaldehyde (UF) and polyurea (PU) resins.

Synthesis of Formylurea and N,N'-Diformylurea
Formylurea can be synthesized through the reaction of urea with formic acid. The reaction

proceeds via a condensation mechanism. N,N'-diformylurea can also be produced, typically by

adjusting the molar ratio of the reactants.

Experimental Protocol: Synthesis of N,N'-Diformylurea
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This protocol is based on established laboratory methods for the synthesis of N,N'-

diformylurea from urea and formic acid.

Materials:

Urea

Formic acid (90%)

Stirring apparatus

Reaction vessel

Filtration apparatus (e.g., Büchner funnel)

Ice water

Procedure:

In a suitable reaction vessel, combine urea and formic acid. A molar ratio of approximately

1:1.8 to 1:2 (urea to formic acid) is typically used for the synthesis of N,N'-diformylurea.

Stir the mixture at room temperature (approximately 20-30°C) for about one hour until the

solution becomes clear. The reaction is slightly exothermic.

Allow the clear solution to stand quiescently at room temperature for approximately 48 hours,

during which time crystals of N,N'-diformylurea will form.

After 48 hours, decant the remaining liquid.

Purify the crystals by rinsing them with the mother liquor and then with ice water using

vacuum filtration.

Dry the purified crystals of N,N'-diformylurea.
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While specific data for formylurea is scarce, the flame-retardant mechanisms in related urea-

formaldehyde and polyurea systems are well-understood and primarily involve gas-phase and

condensed-phase inhibition. Nitrogen-containing compounds, like urea derivatives, play a

crucial role in these mechanisms.

Gas-Phase Mechanism: Upon heating, nitrogen-containing flame retardants decompose to

release non-combustible gases such as ammonia (NH₃) and nitrogen (N₂). These gases dilute

the flammable volatiles and oxygen in the gas phase, thereby inhibiting the combustion

process. This dilution effect reduces the concentration of flammable gases below the lower

flammability limit.

Condensed-Phase Mechanism: In the solid phase, the decomposition of the flame retardant

can promote the formation of a stable, insulating char layer on the surface of the material. This

char layer acts as a physical barrier, limiting the transfer of heat to the underlying polymer and

slowing the diffusion of flammable degradation products to the flame zone. Phosphorus-

containing compounds, often used in synergy with nitrogen-based retardants, are particularly

effective at promoting char formation.
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Performance Data of Nitrogen-Based Flame
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Although specific data for formylurea is unavailable, the following table summarizes the

performance of a bio-based intumescent flame retardant (phytic acid-chitosan polyelectrolyte,

PCS) in a urea-formaldehyde (UF) resin system. This provides a benchmark for the

effectiveness of nitrogen and phosphorus-containing additives in these types of resins.[1]

Formulation
Limiting
Oxygen Index
(LOI) (%)

UL-94 Rating

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Release (THR)
(MJ/m²)

Pure UF Resin - V-1 275 10.8

FRUF (UF +

PCS + APP +

NH₄Cl)

36 V-0 52 1.47

FRUF: Flame-Retardant Urea-Formaldehyde; APP: Ammonium Polyphosphate

The data clearly indicates that the addition of the phosphorus-nitrogen flame retardant

significantly improves the flame retardancy of the UF resin, as evidenced by the increased LOI,

higher UL-94 rating, and substantial reductions in pHRR and THR.[1]

Experimental Protocols for Flame Retardancy
Testing
Standardized tests are crucial for evaluating the performance of flame-retardant materials. The

following are summaries of common test methods.

1. Limiting Oxygen Index (LOI)

Principle: Determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material under specified test

conditions.

Apparatus: LOI apparatus consisting of a heat-resistant glass chimney, a sample holder, and

gas flow meters.
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Procedure:

A vertically oriented sample is placed in the chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top of the sample is ignited.

The oxygen concentration is adjusted until the sample just sustains combustion.

The LOI is expressed as the volume percentage of oxygen.

2. UL-94 Vertical Burn Test

Principle: Evaluates the burning characteristics (afterflame, afterglow, and dripping) of a

vertically oriented specimen after the application of a specified flame.

Apparatus: UL-94 test chamber, Tirrill burner, timer.

Procedure:

A rectangular bar specimen is clamped vertically.

A flame is applied to the bottom of the specimen for 10 seconds and then removed.

The afterflame time is recorded.

A second flame application of 10 seconds is made after the first afterflame extinguishes.

The afterflame and afterglow times are recorded.

Observations of flaming drips that ignite a cotton patch below the specimen are noted.

Materials are classified as V-0, V-1, or V-2 based on the burning times and dripping

behavior.

3. Cone Calorimetry
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Principle: Measures the heat release rate and other combustion parameters of a material

when exposed to a controlled level of radiant heat.

Apparatus: Cone calorimeter.

Procedure:

A square specimen is placed horizontally under a conical radiant heater.

The specimen is exposed to a specific heat flux (e.g., 35 or 50 kW/m²).

Combustion is initiated by a spark igniter.

Parameters such as time to ignition, heat release rate, total heat released, mass loss rate,

and smoke production are continuously measured.
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Conclusion
While the synthesis of formylurea is straightforward, its direct application as a flame retardant

is not well-documented in the available literature. The principles of flame retardancy in related

nitrogen-containing polymers suggest that formylurea could potentially contribute to flame

retardancy through the release of inert gases and promotion of charring, especially in
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synergistic formulations with phosphorus-containing compounds. However, without specific

experimental data, its efficacy remains speculative. Further research is required to explore the

incorporation of formylurea and its derivatives into polymeric materials and to quantitatively

assess their flame-retardant properties using standardized testing protocols. The provided

application notes and protocols offer a foundational framework for conducting such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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